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Compound of Interest

Compound Name: Benzyl benzodithioate

Cat. No.: B036940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl benzodithioate, with the Chemical Abstracts Service (CAS) number 27249-90-7, is a

dithiobenzoate compound primarily recognized for its role in polymer chemistry. It serves as a

highly effective chain transfer agent in Reversible Addition-Fragmentation chain Transfer

(RAFT) polymerization, a controlled radical polymerization technique that allows for the

synthesis of polymers with well-defined architectures and narrow molecular weight

distributions.

This technical guide provides a comprehensive overview of Benzyl benzodithioate, including

its chemical and physical properties, detailed experimental protocols for its synthesis and

application in RAFT polymerization, and available spectroscopic data.

A Note to Drug Development Professionals: It is important to distinguish Benzyl
benzodithioate from the similarly named but structurally different compound, Benzyl benzoate.

Benzyl benzoate is a well-known medication used as an acaricide and scabicide. In contrast, a

thorough review of scientific literature reveals a significant lack of information regarding any

biological activity or pharmacological relevance of Benzyl benzodithioate. Its applications

appear to be confined to the field of materials science, specifically polymer synthesis.
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Benzyl benzodithioate is an organic compound with the chemical formula C₁₄H₁₂S₂. It is also

known by several synonyms, including Benzyl dithiobenzoate, BDTB, and Benzyl phenyl RAFT

agent.[1]

Property Value Reference(s)

Molecular Weight 244.38 g/mol

Appearance
Orange to brown to dark red

clear liquid or powder
[2]

Density 1.182 g/mL at 25 °C

Refractive Index n20/D 1.696

Storage Temperature 2-8°C [3]

Assay ≥96% [3]

Synthesis of Benzyl Benzodithioate
A common and effective method for the synthesis of Benzyl benzodithioate involves the

reaction of benzoic acid and benzyl mercaptan with phosphorus pentasulfide in a suitable

solvent.

Experimental Protocol: Synthesis from Benzoic Acid
and Benzyl Mercaptan[8]
Materials:

Benzoic acid (1.22 g)

Benzyl mercaptan (1.24 g)

Phosphorus pentasulfide (4.44 g)

Toluene (40 mL)

Neutral alumina for column chromatography
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Benzene for elution

Procedure:

A mixture of benzoic acid, benzyl mercaptan, and phosphorus pentasulfide in toluene is

refluxed for 10 hours. A dark red color will develop immediately upon heating.

The reaction progress can be monitored by Gas Chromatography-Mass Spectrometry (GC-

MS).

After the reaction is complete, the mixture is cooled to room temperature.

The crude product is purified by column chromatography using a column packed with neutral

alumina and eluting with benzene.

The solvent is removed from the collected fractions by distillation to yield Benzyl
benzodithioate. This protocol has a reported yield of 91%.

The final product should be further characterized by ¹H and ¹³C-NMR spectroscopy.
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Solvent Removal (Distillation)

Benzyl Benzodithioate
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Synthesis workflow for Benzyl benzodithioate.

Application in RAFT Polymerization
Benzyl benzodithioate is a highly effective chain transfer agent for the RAFT polymerization

of a variety of monomers, particularly methacrylates, methacrylamides, and styrenes.[3] The
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RAFT process allows for the synthesis of polymers with controlled molecular weights and low

polydispersity.

The RAFT Polymerization Mechanism
The RAFT mechanism involves a series of addition-fragmentation equilibria that regulate the

growth of polymer chains. The key steps are initiation, reversible chain transfer, reinitiation, and

termination. The dithiobenzoate group of Benzyl benzodithioate plays a central role in

mediating the reversible transfer of the growing polymer chain.

Initiation

Reversible Chain Transfer/Propagation Reinitiation Main Equilibrium
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Generalized mechanism of RAFT polymerization.

Experimental Protocol: RAFT Polymerization of
Styrene[2]
Materials:

Styrene (monomer)

Benzyl benzodithioate (RAFT agent)
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2,2'-Azobisisobutyronitrile (AIBN) (initiator)

Tetrahydrofuran (THF) (solvent)

Procedure:

Stock Solution A: Prepare a solution of styrene (15 mL) and AIBN (4.225 mg).

Stock Solution B: Prepare a solution of Benzyl benzodithioate (100 mg) in THF (4 mL).

Transfer aliquots of Solution A (2.5 mL) and a calculated amount of Solution B to ampoules.

The ratio of monomer to RAFT agent can be varied to control the molecular weight of the

resulting polymer.

Degas the contents of the ampoules using three freeze-pump-thaw cycles and seal under

vacuum.

Immerse the sealed ampoules in an oil bath thermostatted at 60°C for a specified period

(e.g., 24 hours).

Stop the polymerization by rapid cooling.

The resulting polymer can be analyzed by Gel Permeation Chromatography (GPC) to

determine its molecular weight and polydispersity index (PDI).

Spectroscopic Data
¹H NMR Spectroscopy
The ¹H NMR spectrum of Benzyl benzodithioate provides characteristic signals for the

aromatic and methylene protons.
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Chemical Shift
(δ)

Multiplicity Integration Assignment Reference(s)

4.60 ppm singlet 2H -CH₂-Ph [4]

7.30-7.60 ppm multiplet 8H
Aromatic Protons

(ArH)
[4]

8.02 ppm multiplet 2H
Aromatic Protons

(ArH)
[4]

¹³C NMR Spectroscopy
While less commonly reported in full, the ¹³C NMR spectrum is used to confirm the structure of

Benzyl benzodithioate. The spectrum would show signals corresponding to the aromatic

carbons, the methylene carbon, and the thiocarbonyl carbon.

FT-IR Spectroscopy
The FT-IR spectrum of Benzyl benzodithioate would exhibit characteristic absorption bands

for the C=S bond and the aromatic C-H and C=C bonds. The C=S stretching vibration is

typically observed in the region of 1200-1050 cm⁻¹. Aromatic C-H stretching vibrations are

expected above 3000 cm⁻¹, while C=C stretching vibrations in the aromatic ring appear in the

1600-1450 cm⁻¹ region.

Mass Spectrometry
Mass spectrometry of Benzyl benzodithioate would show a molecular ion peak corresponding

to its molecular weight (244.38 g/mol ). Fragmentation patterns would likely involve the

cleavage of the C-S and S-C bonds, leading to characteristic fragment ions.

Safety and Handling
Benzyl benzodithioate should be handled with appropriate safety precautions in a laboratory

setting.
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Hazard Statement Description Reference(s)

H302 Harmful if swallowed

H317
May cause an allergic skin

reaction

H410
Very toxic to aquatic life with

long lasting effects

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Conclusion
Benzyl benzodithioate (CAS: 27249-90-7) is a valuable tool for polymer chemists, enabling

the synthesis of well-defined polymers through RAFT polymerization. Its chemical properties

and synthesis are well-documented. For professionals in drug development, it is crucial to

recognize that the current body of scientific literature does not support any significant biological

or pharmacological activity for this compound. Future research may uncover new applications,

but at present, its utility is firmly established within the realm of materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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